Cas no 111422-13-0 (3-ethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3-ethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 111422-13-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 2606996
• PubChem ID: 14027805
• Update Time: 2025-05-19

3-ethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1,2,3,4-tetrahydroisoquinoline
• CS-0233875
• AKOS011659618
• BDBM50023455
• G58801
• LEA42213
• Isoquinoline, 3-ethyl-1,2,3,4-tetrahydro-
• 111422-13-0
• DTXCID50505378
• EN300-136771
• 873-179-3
• DTXSID20554595
• CHEMBL59994
• 3-Ethyl-1,2,3,4-tetrahydro-isoquinoline
• SCHEMBL172636
• Z979717460

• Inchi： 1S/C11H15N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h3-6,11-12H,2,7-8H2,1H3
• InChI Key： DQJWABGLXUIRKS-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2CC1CC

Computed Properties

• Exact Mass: 161.120449483Da
• Monoisotopic Mass: 161.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-ethyl-1,2,3,4-tetrahydroisoquinoline

Compound CAS No. 111422-13-0: 3-Ethyl-1,2,3,4-Tetrahydroisoquinoline

The compound with CAS No. 111422-13-0, commonly referred to as 3-Ethyl-1,2,3,4-Tetrahydroisoquinoline, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The long-tail keyword for this compound is often used in academic research and industrial applications due to its unique structural properties and potential bioactivity.

3-Ethyl-1,2,3,4-Tetrahydroisoquinoline is characterized by its tetrahydroisoquinoline backbone, which consists of a six-membered aromatic ring fused with a five-membered nitrogen-containing ring. The ethyl group attached at the 3-position introduces additional complexity to the molecule's structure, potentially influencing its pharmacokinetic properties and interactions with biological systems. Recent studies have explored the synthesis of this compound through various routes, including catalytic hydrogenation and ring-closing metathesis reactions. These methods have improved the efficiency and scalability of production processes.

One of the most promising applications of CAS No. 111422-13-0 lies in its potential as a precursor for more complex bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for synthesizing isoquinoline alkaloids, which are known for their diverse biological activities. For instance, derivatives of this compound have shown anti-inflammatory and antioxidant properties in preclinical studies. These findings highlight its potential utility in drug development pipelines targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in drug discovery, 3-Ethyl-1,2,3,4-Tetrahydroisoquinoline has also been investigated for its applications in materials science. Its rigid molecular structure makes it an attractive candidate for use in organic electronics and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. These simulations suggest that it could be used as a component in organic light-emitting diodes (OLEDs) or solar cells due to its favorable charge transport characteristics.

The synthesis of CAS No. 111422-13-0 has been optimized through green chemistry approaches to minimize environmental impact and improve sustainability. For example, solvent-free reaction conditions and catalytic systems have been employed to reduce waste generation during production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices while maintaining high product quality.

From a regulatory standpoint, 3-Ethyl-1,2,3,4-Tetrahydroisoquinoline does not fall under any restricted or controlled substance classifications under current international regulations. This makes it accessible for both academic research and industrial applications without requiring special permits or handling procedures.

In conclusion, CAS No. 111422-13-0 (3-Ethyl-1,2,3,4-Tetrahydroisoquinoline) stands out as a versatile compound with multifaceted applications across various scientific domains. Its structural uniqueness combined with cutting-edge research findings positions it as a valuable tool for advancing innovation in medicine and materials science.